4-Cyclopropoxy-3-methoxyaniline

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-methoxyaniline
• InChI: InChI=1S/C10H13NO2/c1-12-10-6-7(11)2-5-9(10)13-8-3-4-8/h2,5-6,8H,3-4,11H2,1H3
• InChI Key: DQJZKDFWHNVQTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N)OC2CC2

Description

4-Cyclopropoxy-3-methoxyaniline is an aromatic amine derivative featuring a methoxy group (-OCH₃) at the 3-position and a cyclopropoxy group (-O-C₃H₅) at the 4-position of the aniline ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-methoxyaniline can be achieved through several methods. One common approach involves the nucleophilic substitution reaction of 4-chloro-3-methoxyaniline with cyclopropyl alcohol in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution process.

Industrial Production Methods

In an industrial setting, the production of 4-Cyclopropoxy-3-methoxyaniline may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The process may also incorporate purification steps such as recrystallization or chromatography to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-methoxyaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group (if present) to an amine group.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the methoxy and cyclopropoxy groups influence the reactivity and orientation of the substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3) under acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups onto the benzene ring.

Scientific Research Applications

4-Cyclopropoxy-3-methoxyaniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It may be used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-methoxyaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy and methoxy groups can influence the compound’s binding affinity and selectivity towards these targets. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural Analog: 4-(Cyclopentyloxy)-3-methoxyaniline

The closest structural analog is 4-(cyclopentyloxy)-3-methoxyaniline (CAS: 105788-15-6), which replaces the cyclopropoxy group with a larger cyclopentyloxy (-O-C₅H₉) substituent . Key comparative data are summarized below:

Property	4-Cyclopropoxy-3-methoxyaniline	4-(Cyclopentyloxy)-3-methoxyaniline
Molecular Formula	C₁₀H₁₃NO₂	C₁₂H₁₇NO₂
Molecular Weight	179.22 g/mol	207.27 g/mol
Substituent (Position 4)	Cyclopropoxy (-O-C₃H₅)	Cyclopentyloxy (-O-C₅H₉)
Reported Synthesis Yield	Not available	97% (industrial suppliers)

Key Observations:

The cyclopentyloxy group, being bulkier, may hinder steric access to the aniline’s amino group, affecting downstream reactions or biological interactions.

Synthetic Feasibility :

• The cyclopentyloxy analog achieves a high synthesis yield (97%), likely due to the stability of the cyclopentane ring under standard reaction conditions .
• In contrast, the cyclopropoxy variant’s synthesis may require optimized conditions to manage the strain-induced reactivity of the cyclopropane ring.

Physicochemical Properties :

• The cyclopropoxy analog’s lower molecular weight (179.22 vs. 207.27 g/mol) suggests differences in solubility and lipophilicity, which could influence its pharmacokinetic profile in drug design.

2.2 Comparison with Other Methoxyaniline Derivatives

While direct data on 4-cyclopropoxy-3-methoxyaniline are sparse, studies on related methoxyaniline compounds provide indirect insights:

• Ethyl 5-(4-Methoxyphenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylate :
  • Derived from 3,4-methoxyaniline, this compound exhibits a melting point of 236–237°C and a synthesis yield of 79% under reflux conditions .
  • The presence of electron-donating methoxy groups likely stabilizes intermediates during synthesis, a property that may extend to 4-cyclopropoxy-3-methoxyaniline.

• Nucleotide Derivatives with 4-Methoxyphenyl Groups :
  • Complex molecules like the phosphoramidite in highlight the role of methoxy groups in modulating steric hindrance and electronic density for targeted biological activity .